molecular formula C29H29N5O4 B4620146 N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide

N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide

Cat. No. B4620146
M. Wt: 511.6 g/mol
InChI Key: BNQZMLWOAGIGDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of quinolinecarboxamide derivatives often involves complex reactions, including cyclocondensation, palladium-catalyzed oxidative carbonylation, and other heterocyclization techniques. These methods facilitate the construction of the quinoline core and allow for the introduction of various substituents at strategic positions to enhance biological activity. For example, the synthesis of pyrazolo[4,3-c]quinolines and benzo[h]-1,6-naphthyridines has been achieved through reactions involving ethyl 4-aminoquinoline-3-carboxylates with malononitrile and other reagents, demonstrating the versatility of synthetic strategies applicable to similar compounds (Ghotekar et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds often features a complex arrangement of rings, including quinoline and pyrazole moieties, which are crucial for their biological activities. Crystal structure analysis reveals interactions such as π–π stacking and hydrogen bonding, which are significant for the stability and reactivity of these molecules. For instance, the study of molecular geometry and interactions of related pyrano[3,2-c]quinoline derivatives has provided insights into their electronic properties and potential as fluorescent markers (Fatma et al., 2015).

Chemical Reactions and Properties

Quinolinecarboxamide derivatives undergo various chemical reactions, including cycloaddition, heteroannulation, and N-alkylation, facilitating the synthesis of novel compounds with enhanced pharmacological profiles. The dehydrogenative [2 + 2 + 1] heteroannulation, using a methyl group as a one-carbon unit, exemplifies the innovative approaches to constructing pyrazolo[3,4-c]quinolines with potential antioxidant and anticancer activities (Deng et al., 2016).

Scientific Research Applications

Synthesis and Biological Activity

Quinoline carboxamides and related compounds are frequently synthesized for their potential biological activities. For instance, the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines were explored, demonstrating potent cytotoxic effects against murine leukemia, lung carcinoma, and human leukemia cell lines, suggesting their potential application in cancer research (Deady et al., 2003).

Antitumor Evaluation

The development and antitumor evaluation of new thiazolo[5,4-b]quinoline derivatives highlighted the significance of structural features for antitumor activities, indicating the utility of these compounds in developing antitumor agents (Alvarez-Ibarra et al., 1997).

Spectral Properties and Applications

The spectral properties of new 7H-benzo[de]pyrazolo[5, 1-a]isoquinolin-7-ones have been investigated for their potential as fluorescent markers in biomedical applications, showing bright fluorescence useful for development of fluorescent markers (Galunov et al., 2003).

ATM Kinase Inhibition

The discovery of novel 3-quinoline carboxamides as potent, selective, and orally bioavailable inhibitors of Ataxia Telangiectasia Mutated (ATM) kinase for potential therapeutic applications shows the importance of quinoline derivatives in targeting specific kinases involved in disease pathways (Degorce et al., 2016).

Antileishmanial and Cytotoxicity Activities

The synthesis and evaluation of tetrahydroquinoline derivatives for antileishmanial and cytotoxic activities further exemplify the broad spectrum of biological activities associated with quinoline-based compounds, suggesting their potential in developing treatments for leishmaniasis and as cytotoxic agents (Madkour et al., 2018).

properties

IUPAC Name

N-[3-(cyclopentylcarbamoyl)-1-ethylpyrazol-4-yl]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H29N5O4/c1-2-34-17-24(27(33-34)29(36)30-19-7-3-4-8-19)32-28(35)21-16-23(31-22-10-6-5-9-20(21)22)18-11-12-25-26(15-18)38-14-13-37-25/h5-6,9-12,15-17,19H,2-4,7-8,13-14H2,1H3,(H,30,36)(H,32,35)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNQZMLWOAGIGDQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)C(=O)NC2CCCC2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC6=C(C=C5)OCCO6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H29N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

511.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide
Reactant of Route 2
Reactant of Route 2
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide
Reactant of Route 3
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide
Reactant of Route 4
Reactant of Route 4
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide
Reactant of Route 5
Reactant of Route 5
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide
Reactant of Route 6
Reactant of Route 6
N-{3-[(cyclopentylamino)carbonyl]-1-ethyl-1H-pyrazol-4-yl}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-quinolinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.